2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-propan-2-ylacetamide

• IUPAC Name: 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H25N3O3/c1-14(2)21-20(26)19(25)16-12-23(17-9-5-4-8-15(16)17)13-18(24)22-10-6-3-7-11-22/h4-5,8-9,12,14H,3,6-7,10-11,13H2,1-2H3,(H,21,26)
• InChI Key: OEBZYYYLSKLJMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-propan-2-ylacetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of indole derivatives and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Formation

The compound is involved in the formation of novel chemical derivatives. For example, in the synthesis of 2-oxaspiro[bicyclo[2.2.1]heptane-6,3′-indoline] derivatives, reactions involving malononitrile or ethyl cyanoacetate with 3-phencylideneoxindoles in the presence of piperidine yield these derivatives, showcasing the compound's role in creating structurally complex molecules (Xie, Sun, & Yan, 2014).

Enantioselective Synthesis

The compound is pivotal in the enantioselective synthesis of piperidine-containing natural products and bioactive compounds. It serves as a versatile building block allowing regio- and stereocontrolled introduction of substituents, critical for synthesizing enantiopure polysubstituted piperidines, quinolizidines, indolizidines, and other complex indole alkaloids (Escolano, Amat, & Bosch, 2006).

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound are synthesized for their biological activities. For instance, the synthesis of N-substituted derivatives of a related compound (2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide) and their screening against bacterial strains indicate potential applications in developing new antibacterial agents (Khalid et al., 2016).

Drug-Receptor Interaction Studies

Studies on similar compounds, such as 2-oxopyrrolidin-1-ylacetamide, have been conducted to understand drug-receptor interactions. These studies involve ab initio molecular orbital and dipole moment analyses to determine the preferred conformation in solution, essential for drug design and understanding pharmacodynamics (Lumbroso, Liégeois, Pappalardo, & Grassi, 1982).

Photodynamic and Electrochemical Applications

The compound's derivatives are explored for their photodynamic properties. A study on a new spiro[indoline-naphthaline]oxazine derivative, closely related to the compound , revealed its excellent photochromism properties in different solvents, indicating potential use in photodynamic therapies or as molecular switches (Li, Pang, Wu, & Meng, 2015). Additionally, Mannich bases containing derivatives of this compound have been synthesized and characterized for their electrochemical behavior, suggesting applications in the development of new materials or sensors (Naik et al., 2013).